Cas no 1251697-38-7 (N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide)

• Product Name: N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide
• CAS No: 1251697-38-7
• MF: C₂₁H₂₇N₅O₂S
• MW: 413.536382913589
• CID: 5759874
• PubChem ID: 49664109
• Update Time: 2025-07-17

N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024484746
• N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide
• N-ethyl-1-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)pyrimidin-4-yl)piperidine-4-carboxamide
• F3406-6465
• 1251697-38-7
• N-ethyl-1-[6-[2-(2-methylanilino)-2-oxoethyl]sulfanylpyrimidin-4-yl]piperidine-4-carboxamide
• VU0623972-1

• Inchi： 1S/C21H27N5O2S/c1-3-22-21(28)16-8-10-26(11-9-16)18-12-20(24-14-23-18)29-13-19(27)25-17-7-5-4-6-15(17)2/h4-7,12,14,16H,3,8-11,13H2,1-2H3,(H,22,28)(H,25,27)
• InChI Key： BATWVNYAILXLBD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=CC(=NC=N1)N1CCC(C(NCC)=O)CC1

Computed Properties

• Exact Mass: 413.18854629g/mol
• Monoisotopic Mass: 413.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide

Comprehensive Overview of N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS No. 1251697-38-7)

N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS No. 1251697-38-7) is a specialized organic compound with a complex molecular structure, featuring a pyrimidine core linked to a piperidine moiety via a sulfanyl bridge. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both carbamoyl and carboxamide functional groups enhances its versatility, making it a candidate for modulating biological targets such as enzymes and receptors.

Recent studies highlight the growing demand for pyrimidine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators. The compound’s N-ethyl substitution and 2-methylphenyl group contribute to its lipophilicity, which is critical for optimizing pharmacokinetic properties like membrane permeability and metabolic stability. Researchers are actively exploring its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 1251697-38-7 exemplifies advancements in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including sulfanyl linkage formation and carboxamide coupling, often catalyzed by palladium or copper-based systems. These methods are frequently discussed in forums focusing on green chemistry and atom economy, reflecting the industry’s shift toward sustainable practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, a key concern for pharmaceutical applications.

The compound’s relevance extends to computational drug design, where its 3D structure is modeled for molecular docking studies. This aligns with the rising popularity of AI-driven drug discovery, as researchers leverage machine learning to predict binding affinities and optimize scaffolds. Online searches for terms like "pyrimidine-based therapeutics" and "piperidine derivatives in drug development" underscore the public’s interest in these innovations. Additionally, its sulfanyl group has sparked discussions in redox biology, given its potential role in modulating oxidative stress pathways.

In summary, N-ethyl-1-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide represents a convergence of synthetic elegance and therapeutic potential. Its study addresses pressing questions in drug bioavailability and target selectivity, making it a focal point for both academic and industrial research. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in personalized medicine and biomolecular engineering.